Cas no 1805379-27-4 (2-Bromo-3-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1805379-27-4
• MF: C₇H₂BrF₅N₂O₂
• MW: 320.998998165131
• CID: 4862812
• Update Time: 2025-05-25

2-Bromo-3-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF5N2O2/c8-4-2(5(9)10)1-3(7(11,12)13)6(14-4)15(16)17/h1,5H
• InChI Key： ZAAXMIFCHKZZJS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C(F)(F)F)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 3.5
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-3-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Bromo-3-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805379-27-4)

2-Bromo-3-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. With its unique molecular structure featuring bromine, difluoromethyl, nitro, and trifluoromethyl functional groups, this compound exhibits remarkable reactivity and potential applications. Its CAS number 1805379-27-4 serves as a critical identifier for researchers and industry professionals seeking precise chemical data.

The compound's structural complexity makes it a valuable intermediate in the synthesis of advanced crop protection agents. Recent studies highlight its role in developing next-generation pesticides with improved efficacy against resistant pest strains. This aligns with current agricultural trends emphasizing sustainable farming solutions and reduced environmental impact – topics frequently searched in scientific databases and agricultural forums.

From a medicinal chemistry perspective, the presence of multiple fluorine atoms in 2-Bromo-3-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine enhances its potential as a bioisostere in drug design. The nitro group contributes to electron-withdrawing properties, while the bromine substituent offers versatile sites for further functionalization. These characteristics make it particularly interesting for researchers investigating targeted therapies and small molecule inhibitors – key phrases dominating current pharmaceutical literature searches.

The compound's physicochemical properties have been extensively studied to understand its solubility characteristics and stability profiles. Analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed for quality control, as evidenced by numerous patent applications referencing CAS 1805379-27-4. These analytical methods represent frequently searched terms among chemistry professionals optimizing synthesis protocols.

In material science applications, the pyridine core of this compound demonstrates interesting electronic properties when incorporated into functional materials. Researchers exploring organic semiconductors and coordination complexes have shown growing interest in its derivatives. This connects to trending searches about advanced materials for renewable energy applications and molecular electronics – areas experiencing rapid growth in scientific publications.

The synthesis of 2-Bromo-3-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine typically involves multi-step organic reactions with careful control of reaction conditions and purification processes. Modern green chemistry approaches are being adapted to improve the atom economy of its production, addressing the industry's focus on sustainable chemical manufacturing – another highly searched topic in chemical engineering circles.

Safety assessments of this compound emphasize proper handling procedures and storage conditions, with detailed information available through regulatory databases using its CAS registry number. While not classified as hazardous under standard protocols, its chemical reactivity warrants professional handling – a consideration reflected in frequent searches about laboratory safety practices and chemical compatibility guidelines.

The commercial availability of 2-Bromo-3-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine through specialty chemical suppliers has facilitated its adoption in various research programs. Product specifications often highlight its high purity grade (>98%) and provide detailed spectroscopic data – information commonly requested by purchasing departments and quality assurance teams in the chemical industry.

Future research directions for this compound likely include exploration of its catalytic applications and potential in asymmetric synthesis. The growing demand for fluorinated building blocks in drug discovery ensures continued interest in this chemical entity, as evidenced by increasing patent activity surrounding fluorinated pyridine derivatives – a rapidly expanding segment in chemical innovation.

Environmental fate studies of 2-Bromo-3-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine and related compounds represent an emerging research area, particularly regarding biodegradation pathways and ecotoxicological profiles. These investigations address pressing concerns about chemical sustainability and green chemistry metrics – subjects generating substantial discussion in environmental chemistry forums and regulatory meetings.